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Compound of Interest

Compound Name: 3-Butyn-2-ol

Cat. No.: B105428

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and
disposal of 3-Butyn-2-ol (CAS No: 2028-63-9). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

3-Butyn-2-ol is a highly flammable and toxic liquid that poses significant health risks, including
being fatal if swallowed, inhaled, or in contact with skin.[1][2][3][4] It is also corrosive and
causes serious eye damage and skin irritation.[1][2][5] Adherence to the following guidelines is
mandatory to minimize exposure and prevent accidents.

Hazard Summary
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Hazard Classification

Description

Physical Hazards

Highly flammable liquid and vapor.[2][3][5]

Health Hazards

Fatal if swallowed, in contact with skin, or if
inhaled.[1][2][3]1[4]

Causes serious eye damage.[1][2]

Causes skin irritation.[1][2][5]

May cause respiratory irritation.[6][7]

Environmental Hazards

Harmful to aquatic life with long-lasting effects.

[1]3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Butyn-2-ol.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

Prevents fatal skin absorption
and irritation.[1][2]

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause serious eye

damage.[8]

Skin and Body Protection

Flame-retardant lab coat and
protective clothing to prevent

skin exposure.

Protects against accidental
skin contact.[1][2][8]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[2][8] If ventilation is
inadequate, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge is

required.[2]

Prevents inhalation, which can
be fatal.[3][4]
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Safe Handling Workflow

The following diagram outlines the procedural workflow for the safe handling of 3-Butyn-2-ol,
from preparation to disposal.
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Safe Handling Workflow for 3-Butyn-2-ol
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Caption: Procedural workflow for handling 3-Butyn-2-ol.
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Operational and Disposal Plans

Engineering Controls:

Always handle 3-Butyn-2-ol in a well-ventilated area, preferably within a certified chemical
fume hood.[2][8]

Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[7][8]

Use explosion-proof electrical and ventilation equipment due to the high flammability of the
substance.[2][8]

Spill Response:

Evacuate: Immediately evacuate the area in case of a large spill.
Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb with an inert, non-combustible material (e.g., sand,
vermiculite).

Collect: Use non-sparking tools to collect the absorbed material and place it in a sealed,
labeled container for disposal.[7][8]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[1][2][8]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

[2](8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[1][2][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][9]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and other ignition sources.[1][2][6]

o Keep in a flammables-designated storage area.[2][8]
» Incompatible with strong oxidizing agents.[2]
Disposal:

» Dispose of waste and contaminated materials in accordance with all applicable federal,
state, and local regulations.

o Waste must be handled as hazardous waste and disposed of by a licensed professional
waste disposal service.[2][7][9] Do not dispose of it in the sewer system.

o Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning,
or punctured and disposed of in a sanitary landfill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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